Cas no 152697-47-7 (URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)])
152697-47-7 structure
Product Name:URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]
CAS No:152697-47-7
MF:C15H24N2O17P2
MW:568.309896707535
CID:138325
Update Time:2024-01-25
URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] Chemical and Physical Properties
Names and Identifiers
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- URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]
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- Inchi: 1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14-/m1/s1/i14T
- InChI Key: HSCJRCZFDFQWRP-OIHLOLFBSA-N
- SMILES: [C@@H]1([C@H](O)[C@H](O)[C@@H](COP(=O)(O)OP(=O)(O)O[C@]2([3H])[C@H](O)[C@H]([C@@H](O)[C@@H](CO)O2)O)O1)N1C=CC(=O)NC1=O
Computed Properties
- Exact Mass: 568.06300
- Monoisotopic Mass: 568.063
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 36
- Rotatable Bond Count: 9
- Complexity: 964
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _6.3
- Topological Polar Surface Area: 292A^2
Experimental Properties
- Flash Point: 26 °C
- PSA: 316.61000
- LogP: -4.79370
URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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